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These application notes provide a detailed methodology for processing echosounder data from
Satlink buoys using the Tun-Al machine learning pipeline. The protocols outlined below are
designed to facilitate the accurate estimation of tuna biomass, offering valuable insights for
sustainable fisheries management, marine biology research, and potentially novel applications
in marine-derived drug discovery by identifying areas of high biological activity.

Introduction to Satlink Buoys and the Tun-Al
Platform

Satlink buoys are advanced marine instruments equipped with GPS and SIMRAD
echosounders that transmit data via satellite.[1][2] These buoys, often attached to drifting Fish
Aggregating Devices (dFADSs), provide real-time information on the biomass present in the
water column beneath them to a depth of approximately 115 meters.[2][3]

Tun-Al is a sophisticated artificial intelligence tool developed by Satlink in partnership with
Komorebi Al.[4] It leverages machine learning models to process the raw echosounder data
from these buoys, integrating it with oceanographic and fishery data to deliver high-accuracy
estimates of tuna biomass.[1][5] This technology is instrumental in enhancing our
understanding of tuna behavior, migratory patterns, and environmental preferences in a cost-
effective manner.[1]
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Data Parameters and Specifications

The data collected by Satlink buoys forms the primary input for the Tun-Al pipeline. The key
parameters are summarized in the table below.
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Parameter

Description

Technical
Specifications

Data Source

Raw echosounder

Models like the SLX+
and ISD+ use
SIMRAD

echosounders. The

Acoustic Backscatter signal intensity used ISD+ features a dual- Satlink Buoy
to estimate biomass. frequency system
(e.g., 38 kHz and 200
kHz) for species
differentiation.[2][6]
Data is recorded for
Manufacturer's 10 vertical layers,
) ) algorithm-based initial ~ each with a resolution ]
Biomass Estimate S ) Satlink Buoy
estimation of biomass  of 11.2 meters, from a
in metric tons. depth of 3to 115
meters.[3]
] ] Transmitted
] Latitude and longitude o ] )
GPS Coordinates - periodically via Satlink Buoy
of the buoy's position. )
satellite.[7]
] Date and time of each  Recorded for each )
Timestamp Satlink Buoy

data transmission.

data point.[7]

Oceanographic Data

Environmental data
such as sea surface
temperature, ocean
currents, and
chlorophyll
concentration
(phytoplankton).

Sourced from remote-
sensing platforms and
ocean models like the
Copernicus Marine
Environment
Monitoring Service
(CMEMS).[1][8]

External Databases

FAD Logbook Data

Fishery data including
deployment times of
dFADs and catch data
from fishing events

("sets").

Provided by fishing
fleets.[5][8]

Fishery Records
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Experimental Protocol: The Tun-Al Data Processing
Pipeline

The methodology for processing Satlink buoy data with Tun-Al involves a multi-stage pipeline,
from data acquisition to the final biomass estimation.

Stage 1: Data Acquisition and Merging

e Echosounder Data Collection: Raw acoustic backscatter and initial biomass estimates are
collected from active Satlink buoys.[7]

o Fishery Data Integration: FAD logbook data, containing information on buoy deployment and
fishing set events (with corresponding catch tonnage), are compiled.[8]

e Oceanographic Data Retrieval: Relevant oceanographic data for the time and location of
each buoy transmission is sourced from databases like CMEMS.[8]

o Data Merging: The echosounder data, fishery data, and oceanographic data are merged into
a unified dataset, linking each buoy transmission with its corresponding environmental
context and any associated fishing events.[5]

Stage 2: Data Preprocessing and Feature Engineering

o Temporal Windowing: To capture the daily spatio-temporal patterns of tuna schools, a 3-day
window of echosounder data is used for each prediction.[7][9]

» Feature Creation: Position-derived features (e.g., buoy drift speed and direction) and time-
derived features (e.g., time of day) are engineered from the GPS and timestamp data.[9]

o Data Labeling: For model training, the merged data is labeled. "Positive cases" are derived
from fishing sets where the catch data provides a ground-truthed biomass. "Negative cases"
are typically defined from the period immediately following a new buoy deployment, where it
is assumed no significant tuna aggregation has yet formed.[7]

Stage 3: Machine Learning Model Training and
Prediction
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» Model Selection: Various machine learning models are evaluated, with Gradient Boosting
models often demonstrating the best performance for biomass estimation.[9]

e Model Training: The preprocessed and labeled dataset is used to train the machine learning
models. The models learn the complex relationships between the echosounder signals,
oceanographic conditions, and the actual presence and quantity of tuna.[5]

e Biomass Prediction: Once trained, the Tun-Al pipeline can be used to predict tuna biomass
for new, unlabeled buoy data at various levels, including:

o Binary Classification: Presence or absence of tuna (e.g., above or below a 10-ton
threshold).[4]

o Regression: A direct estimation of the tuna biomass in metric tons.[9]

Performance and Accuracy

The Tun-Al pipeline has been rigorously tested and validated against real-world catch data.
The performance metrics are summarized below.

Performance Metric Value Description

Accuracy in distinguishing

between the presence and
Binary Classification Accuracy > 92% absence of tuna aggregations

(using a 10-ton threshold).[1]

[4]

) ] Symmetric Mean Absolute
Regression Relative Error

29.5% Percentage Error when directly
(SMAPE)

estimating tuna biomass.[9]

) Mean Absolute Error in the
Regression Mean Absolute

Error (MAE)

21.6 tons direct estimation of tuna

biomass.[9]

Visualized Workflows and Pathways
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Caption: The overall workflow for processing Satlink buoy data with Tun-Al.
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Caption: Key data categories influencing the Tun-Al biomass prediction model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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